3-deoxyestradiol 17-sulfate
3-deoxyestradiol 17-sulfate
Brand Name:
Vulcanchem
CAS No.:
115876-62-5
VCID:
VC0040296
InChI:
InChI=1S/C18H24O4S.K/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)22-23(19,20)21;/h2-5,14-17H,6-11H2,1H3,(H,19,20,21);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1
SMILES:
CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+]
Molecular Formula:
C18H23KO4S
Molecular Weight:
374.5 g/mol
3-deoxyestradiol 17-sulfate
CAS No.: 115876-62-5
Main Products
VCID: VC0040296
Molecular Formula: C18H23KO4S
Molecular Weight: 374.5 g/mol
| CAS No. | 115876-62-5 |
|---|---|
| Product Name | 3-deoxyestradiol 17-sulfate |
| Molecular Formula | C18H23KO4S |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | potassium;[(8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] sulfate |
| Standard InChI | InChI=1S/C18H24O4S.K/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)22-23(19,20)21;/h2-5,14-17H,6-11H2,1H3,(H,19,20,21);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1 |
| Standard InChIKey | UWWBAQHFYAWUGM-CMZLOHJFSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
| SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
| Canonical SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)[O-])CCC4=CC=CC=C34.[K+] |
| Synonyms | 3-deoxyestradiol 17-sulfate 3-DESS |
| PubChem Compound | 23667653 |
| Last Modified | Nov 11 2021 |
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